3-Cyclopropoxy-4-fluoropicolinamide

• Molecular Formula: C9H9FN2O2
• Molecular Weight: 196.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C9H9FN2O2/c10-6-3-4-12-7(9(11)13)8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: IYYDZCNPIGSZGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2C(=O)N)F

Description

3-Cyclopropoxy-4-fluoropicolinamide is a heterocyclic compound featuring a pyridine core substituted with a cyclopropoxy group at position 3, a fluorine atom at position 4, and a carboxamide moiety at position 2. This structure is strategically designed to optimize interactions with biological targets, such as enzymes or receptors, by balancing lipophilicity (via the cyclopropoxy group) and electronic effects (via fluorine).

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-fluoropicolinamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Picolinamide Core: The initial step involves the synthesis of the picolinamide core, which can be achieved through the reaction of picolinic acid with an appropriate amine under dehydrating conditions.

Introduction of the Fluorine Atom: The fluorine atom is introduced via a nucleophilic substitution reaction using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or similar reagents.

Industrial production methods for this compound would likely involve optimization of these steps to ensure high yield and purity, as well as scalability for large-scale synthesis.

Chemical Reactions Analysis

3-Cyclopropoxy-4-fluoropicolinamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LAH) or sodium borohydride (NaBH4), resulting in the reduction of specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can occur, particularly at the fluorine atom, using nucleophiles such as amines or thiols under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

3-Cyclopropoxy-4-fluoropicolinamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoropicolinamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit the activity of certain enzymes involved in metabolic pathways, leading to the desired biological effect .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Cyclopropoxy-4-fluoropicolinamide with two related compounds from the provided evidence and other known analogs.

Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	CAS Number	Potential Application
3-Cyclopropoxy-4-fluoropicolinamide	Pyridine-2-carboxamide	3-cyclopropoxy, 4-fluoro	C₁₀H₉FN₂O₂	Not available	Enzyme inhibition (hypothesized)
Desfluoro Compound (Imp. B)	Quinolone	1-cyclopropyl, 4-oxo, 7-piperazinyl	C₁₇H₁₈FN₃O₃	93107-11-0	Antibiotic impurity
Ethylenediamine Compound (Imp. C)	Quinolone	1-cyclopropyl, 6-fluoro, 7-ethylenediamine	C₁₆H₁₈FN₃O₃	103222-12-4	Antibiotic intermediate

Key Observations:

Core Heterocycle Differences: The target compound features a pyridine core, whereas the analogs in are quinolone derivatives.

Substituent Effects: Cyclopropoxy vs. Cyclopropyl: The cyclopropoxy group in the target compound enhances lipophilicity and metabolic stability compared to the cyclopropyl group in quinolones, which is critical for DNA gyrase binding in antibiotics . Fluorine Position: Fluorine at position 4 in the pyridine ring may optimize electronic effects for hydrogen bonding, whereas fluorine in quinolones (e.g., position 6 in Imp. C) is known to enhance antibacterial activity by improving target penetration .

Biological Implications: Quinolone analogs with cyclopropyl and fluoro substituents (e.g., ciprofloxacin derivatives) exhibit broad-spectrum antibacterial activity. In contrast, the pyridine-based target compound may prioritize enzyme inhibition (e.g., kinase or protease targets) due to its carboxamide moiety and reduced planar structure .

Notes:

Toxicological Gaps: Similar to 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone (), the toxicological properties of 3-Cyclopropoxy-4-fluoropicolinamide remain understudied. This is a common limitation for novel heterocyclic compounds .

Research Findings and Implications

• Druglikeness: The target compound’s moderate LogP aligns with Lipinski’s Rule of Five, suggesting oral bioavailability, whereas quinolone analogs may require formulation adjustments due to lower lipophilicity .